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Compound of Interest

Compound Name: Sulfo Cy7 bis-COOH

Cat. No.: B15553901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling protocols for Sulfo Cy7
bis-COOH, a near-infrared (NIR) fluorescent dye. Due to the limited availability of a specific

Safety Data Sheet (SDS) for Sulfo Cy7 bis-COOH, this document synthesizes information

from SDSs of structurally related cyanine dyes, such as Sulfo-Cyanine7 carboxylic acid and

Sulfo-Cyanine5 carboxylic acid, along with product specifications for similar compounds. This

information is intended to provide a comprehensive understanding of the potential hazards and

necessary precautions.

Chemical and Physical Properties
Sulfo Cy7 bis-COOH is a water-soluble, near-infrared fluorescent dye. The "bis-COOH"

designation indicates the presence of two carboxylic acid functional groups, which can be used

for conjugation to other molecules. The "Sulfo" modification enhances its water solubility.
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Property Data Source

Appearance
Dark green or dark colored

solid/powder
[1][2]

Solubility

Soluble in water, DMF, and

DMSO.[1][3][4] Practically

insoluble in non-polar organic

solvents.[1]

[1][3][4]

Excitation Maximum (λex) ~750 nm [1][2][3][5]

Emission Maximum (λem) ~773 nm [1][2][3][5]

Molar Extinction Coefficient ~240,600 L⋅mol⁻¹⋅cm⁻¹ [1][2][3][5]

Fluorescence Quantum Yield ~0.24 [1][3]

Hazard Identification and Toxicity
While specific toxicity data for Sulfo Cy7 bis-COOH is not available, information from related

compounds suggests the following potential hazards.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.lumiprobe.com/p/sulfo-cy7-carboxylic-acid
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-7-bis-nhs-ester-a270309
https://www.lumiprobe.com/p/sulfo-cy7-carboxylic-acid
https://broadpharm.com/product/bp-28890
https://www.lumiprobe.com/p/sulfo-cy7-maleimide
https://www.lumiprobe.com/p/sulfo-cy7-carboxylic-acid
https://www.lumiprobe.com/p/sulfo-cy7-carboxylic-acid
https://broadpharm.com/product/bp-28890
https://www.lumiprobe.com/p/sulfo-cy7-maleimide
https://www.lumiprobe.com/p/sulfo-cy7-carboxylic-acid
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-7-bis-nhs-ester-a270309
https://broadpharm.com/product/bp-28890
https://www.lumiprobe.com/p/sulfo-cy7-nhs-ester
https://www.lumiprobe.com/p/sulfo-cy7-carboxylic-acid
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-7-bis-nhs-ester-a270309
https://broadpharm.com/product/bp-28890
https://www.lumiprobe.com/p/sulfo-cy7-nhs-ester
https://www.lumiprobe.com/p/sulfo-cy7-carboxylic-acid
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-7-bis-nhs-ester-a270309
https://broadpharm.com/product/bp-28890
https://www.lumiprobe.com/p/sulfo-cy7-nhs-ester
https://www.lumiprobe.com/p/sulfo-cy7-carboxylic-acid
https://broadpharm.com/product/bp-28890
https://www.benchchem.com/product/b15553901?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Category Description Precautionary Statements

Acute Oral Toxicity Harmful if swallowed.[6]

Wash skin thoroughly after

handling. Do not eat, drink or

smoke when using this

product. If swallowed, call a

poison center or doctor. Rinse

mouth.[6]

Skin Contact

May be harmful if absorbed

through the skin and may

cause skin irritation.[7]

Handle with gloves. Use

proper glove removal

technique. Wash and dry

hands after handling.[7][8]

Eye Contact May cause eye irritation.[7]
Wear tightly fitting safety

goggles or a face shield.[8]

Inhalation

May be harmful if inhaled and

may cause respiratory tract

irritation.[7]

Avoid breathing vapors, mist,

or gas.[7] Provide appropriate

exhaust ventilation.[8]

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects.[6]

Avoid release to the

environment. Collect spillage.

[6]

Handling and Storage
Proper handling and storage are crucial to ensure the stability of the compound and the safety

of laboratory personnel.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following diagram outlines the

recommended PPE.
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Recommended Personal Protective Equipment (PPE)
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&
Personal Protective Equipment

Should Use

Fume Hood / Ventilated Area

Safety Goggles/Face Shield
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Caption: Recommended PPE for handling Sulfo Cy7 bis-COOH.

Storage Conditions
Parameter Recommendation

Temperature
Store at -20°C for long-term storage.[1][3][7][9]

[10]

Light
Store in the dark. Avoid prolonged exposure to

light.[1][2][5][9]

Moisture
Keep container tightly closed in a dry, well-

ventilated area.[8] Desiccate.[2][5][9]

Transportation
Can be shipped at room temperature for up to 3

weeks.[1][4][5][9]
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Accidental Release and First Aid Measures
In the event of an accidental release or exposure, follow these procedures.

Spill Response Workflow
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Spill Occurs

Evacuate Immediate Area
(if necessary)

Wear Appropriate PPE

Contain Spillage with
Inert Absorbent Material

Collect and Place in
Sealed Container for Disposal

Clean Spill Area

Dispose of Waste According
to Regulations
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Caption: Workflow for responding to a chemical spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15553901?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
Exposure Route First Aid Protocol

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Consult a physician.[7]

Skin Contact
Wash off with soap and plenty of water. Remove

contaminated clothing. Consult a physician.[7]

Eye Contact

Flush eyes with water as a precaution. Remove

contact lenses if present and easy to do.

Continue rinsing. Consult a physician.[7]

Inhalation
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.[7]

Stability and Reactivity
Parameter Description

Chemical Stability
Stable under recommended storage conditions.

[8]

Hazardous Reactions No data available.[8]

Conditions to Avoid
No specific data available, but generally avoid

excessive heat and light.[8]

Incompatible Materials Strong oxidizing agents.[8]

Hazardous Decomposition Products No data available.[8]

Experimental Protocols
While specific experimental protocols for the synthesis of Sulfo Cy7 bis-COOH are proprietary,

the handling procedures in a research setting would follow standard laboratory practices for

working with fluorescent dyes.

General Protocol for Handling and Dilution:
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Acclimatization: Allow the vial of Sulfo Cy7 bis-COOH to warm to room temperature before

opening to prevent condensation.

Reconstitution: Using appropriate PPE in a well-ventilated area or fume hood, dissolve the

dye in a suitable solvent such as water, DMSO, or DMF to create a stock solution.[1][3][4]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Storage of Solution: Store the stock solution at -20°C, protected from light.

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[6] Prevent product from entering drains.[7]

Disclaimer: This guide is intended for informational purposes only and is based on data from

related compounds. It is not a substitute for a formal risk assessment or the guidance of a

qualified safety professional. Always consult the most current Safety Data Sheet for any

chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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